2-Chloro-2',6'-dimethyl-d6-acetanilide

• Molecular Formula: C₁₀H₆D₆ClNO
• Molecular Weight: 203.7
• Synonyms: 2-Chloro-N-(2,6-dimethyl-d6-phenyl)acetamide; 1-Chloroacetylamino-2,6-dimethyl-d6-benzene; 2-Chloro-2’,6’-acetoxylidide-d6; 2’,6’-Dimethyl-d6-2-chloroacetanilide; Chloroacetamido-2,6-xylidine-d6; Chloroaceto-2,6-xylidide-d6; N-(2,6-Dimethyl-d6-phenyl

Description

2-Chloro-2',6'-dimethyl-d6-acetanilide (CAS Ref: TR-C365377) is a deuterated analog of 2-chloro-N-(2,6-dimethylphenyl)acetamide (CAS 1131-01-7). The "d6" designation indicates six hydrogen atoms replaced with deuterium, a stable isotope of hydrogen, making it valuable as an internal standard in mass spectrometry and metabolic studies . Structurally, it consists of a chloroacetamide group (ClCH2CONH-) attached to a 2,6-dimethylphenyl ring. The non-deuterated form has a molecular formula of C10H12ClNO and a molecular weight of 197.66 g/mol . The deuterated version (C10H6D6ClNO) has an approximate molecular weight of 203.7 g/mol, with enhanced stability in isotopic labeling applications .

Comparison with Similar Compounds

Structural and Functional Comparison

Chloroacetanilides are a class of herbicides and research chemicals characterized by a chloroacetamide backbone and aromatic ring substitutions. Below is a comparative analysis of key analogs:

Table 1: Structural and Physical Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Primary Application
2-Chloro-2',6'-dimethyl-d6-acetanilide	TR-C365377	C10H6D6ClNO	~203.7	2,6-dimethylphenyl; deuterated	Research/analytical standard
2-Chloro-2',6'-dimethylacetanilide	1131-01-7	C10H12ClNO	197.66	2,6-dimethylphenyl	Herbicide intermediate
Alachlor	15972-60-8	C14H20ClNO2	269.45	2,6-diethylphenyl; N-methoxymethyl	Herbicide (LASSO®)
Pretilachlor	N/A	C13H19ClNO2	269.77	2,6-diethylphenyl; N-(2-propoxyethyl)	Herbicide (broad-spectrum)
Metolachlor	51218-45-2	C15H22ClNO2	283.45	2-ethyl-6-methylphenyl; N-(2-methoxy-1-methylethyl)	Herbicide (DUAL®)
2-Chloro-N-(2,4,6-trimethylphenyl)acetamide	3910-51-8	C11H14ClNO	211.45	2,4,6-trimethylphenyl	Pharmaceutical intermediate

Key Observations:

Substituent Effects: Alkyl Groups: Alachlor and Pretilachlor feature diethyl groups on the aromatic ring, enhancing lipophilicity and soil persistence compared to dimethyl derivatives like 2-Chloro-2',6'-dimethylacetanilide . N-Substituents: Alachlor’s N-methoxymethyl group improves herbicidal activity by modulating solubility and bioavailability, whereas Pretilachlor’s N-(2-propoxyethyl) group broadens weed control .

Toxicity Profiles: Chloroacetanilides generally exhibit moderate toxicity. For example, a structurally related compound (2-Chloro-N-(2,6-dimethylphenyl)-N-(tetrahydro-2-oxo-3-furanyl)acetamide) has an oral rat LD50 of 2600 mg/kg, indicating low acute toxicity . Alachlor is classified as a probable human carcinogen (Group B2) by the EPA due to prolonged exposure risks .

Pricing and Availability: The deuterated d6 variant is significantly more expensive (€2,213 for 25 mg) than its non-deuterated counterpart (€140 for 10 g), reflecting its niche use in analytical research .